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Compound of Interest

Compound Name: Divinyl tetramethyldisiloxane

Cat. No.: B8804842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Divinyl tetramethyldisiloxane, a key organosilicon compound, plays a pivotal role in the

synthesis of a wide array of silicon-based polymers. Its unique chemical structure, featuring two

vinyl functional groups, allows it to serve as a crucial crosslinking agent and monomer in the

production of silicone elastomers, resins, and other specialty materials. This technical guide

provides an in-depth look at the core physical properties of divinyl tetramethyldisiloxane,

namely its boiling point and density, supported by experimental context and a conceptual

workflow for its application.

Core Physical Properties
The physical characteristics of divinyl tetramethyldisiloxane are fundamental to its

application in various chemical processes. The boiling point dictates the temperature range for

its handling and purification, while its density is critical for accurate measurements and process

modeling.

Physical Property Value Conditions

Boiling Point 139 °C
Standard atmospheric

pressure[1][2][3]

Density 0.811 g/cm³ At 25 °C[1]

0.809 g/mL At 25 °C[2]
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Experimental Protocols
The determination of these physical properties relies on standardized laboratory techniques.

Boiling Point Determination: The boiling point of divinyl tetramethyldisiloxane is typically

determined through distillation. In this process, the liquid is heated in a distillation apparatus.

The temperature at which the vapor pressure of the liquid equals the surrounding atmospheric

pressure, and the liquid actively boils, is recorded as the boiling point. This is a standard

method for purifying liquids and determining their boiling points.

Density Measurement: The density of liquid divinyl tetramethyldisiloxane is measured using

a pycnometer or a digital density meter at a controlled temperature, typically 25 °C. The mass

of a known volume of the substance is accurately measured, and the density is calculated by

dividing the mass by the volume.

Conceptual Workflow: Synthesis and Application
The following diagram illustrates a simplified workflow from the synthesis of divinyl
tetramethyldisiloxane to its application in polymer synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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